1-(2,2-Dimethoxyethyl)-2,3-dinitrobenzene

• CAS RN: 920284-96-4
• Molecular Formula: C10H12N2O6
• Molecular Weight: 256.21 g/mol
• IUPAC Name: 1-(2,2-dimethoxyethyl)-2,3-dinitrobenzene
• InChI: InChI=1S/C10H12N2O6/c1-17-9(18-2)6-7-4-3-5-8(11(13)14)10(7)12(15)16/h3-5,9H,6H2,1-2H3
• InChI Key: XAYXHKQUCPOMKJ-UHFFFAOYSA-N
• Canonical SMILES: COC(CC1=C(C(=CC=C1)[N+](=O)[O-])[N+](=O)[O-])OC

Description

1-(2,2-Dimethoxyethyl)-2,3-dinitrobenzene is a useful research compound. Its molecular formula is C10H12N2O6 and its molecular weight is 256.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,3-dinitrotoluene (3.02 g, 16.6 mmol) in 25 mL of DMF was added dimethylformamide dimethylacetal (6.0 mL, 5.4 g, 45 mmol), and the solution was brought to 140° C. and stirred for 16 hours. The solvent was removed under reduced pressure to afford a dark red solid mass. This crude enamine was dissolved in 40 mL of MeOH and 4.0 mL of chlorotrimethylsilane (3.4 g, 31.7 mmol) was added. The solution was brought to reflux and stirred for 16 hours at reflux. The solvent was removed under reduced pressure and the crude material chromatographed directly to afford the 1-(2,2-dimethoxy-ethyl)-2,3-dinitro-benzene (1.85 g, 44%). 1H NMR (CDCl3) δ 2.96 (2H, d, J=5.2 Hz), 3.35 (6H, s), 4.49 (1H, t, J=5.2 Hz), 7.60 (apparent t, 1H, J=8.0 Hz), 7.76 (d, 1H, J=6.5 Hz), 8.05 (dd, 1H, J=1.3, 8.0).